Cas no 1443338-24-6 (2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane)

• Product Name: 2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane
• CAS No: 1443338-24-6
• MF: C₁₂H₁₄Cl₂O₃
• MW: 277.143762111664
• MDL: MFCD18911617
• CID: 5199764
• Update Time: 2026-03-06

2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane

• MDL： MFCD18911617
• Inchi： 1S/C12H14Cl2O3/c13-9-3-1-4-10(12(9)14)15-8-5-11-16-6-2-7-17-11/h1,3-4,11H,2,5-8H2
• InChI Key： KTSXULUXODJFAJ-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCOC1=CC=CC(Cl)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane

Introduction to 2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane (CAS No. 1443338-24-6)

2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane (CAS No. 1443338-24-6) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential applications in medicinal research. This dioxane derivative, featuring a 2,3-dichlorophenoxy ethyl substituent, has garnered attention due to its structural complexity and the diverse pharmacological properties it may exhibit. The compound's molecular architecture, combining the rigidity of the dioxane ring with the polar nature of the phenoxy group and the electrophilic potential of the dichloro substituent, makes it a promising candidate for further exploration in drug discovery and development.

The 1,3-dioxane backbone provides a stable scaffold that can be modified to enhance binding affinity to biological targets. This structural motif is particularly relevant in the design of small-molecule inhibitors and modulators. The presence of the 2,3-dichlorophenoxy ethyl side chain introduces additional functional groups that can interact with biological systems in various ways. Such interactions are critical for modulating enzyme activity, receptor binding, and other pharmacological mechanisms. The dichloro substitution on the aromatic ring further increases the compound's potential for electronic tuning, enabling fine adjustments to its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in dioxane derivatives as pharmacophores due to their versatility and synthetic accessibility. The dioxane moiety is known for its ability to stabilize complex three-dimensional conformations, which can be advantageous for achieving high specificity in drug interactions. Meanwhile, the phenoxy group is a common feature in many bioactive molecules, often contributing to hydrophobic interactions and metabolic stability. The combination of these elements in 2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane suggests a multifaceted approach to drug design.

One of the most compelling aspects of this compound is its potential as a lead structure for novel therapeutics. The structural features of 2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane align well with current trends in medicinal chemistry, where there is a strong emphasis on rational drug design and structure-activity relationship (SAR) studies. By leveraging computational modeling and high-throughput screening techniques, researchers can systematically explore the pharmacological potential of this compound. Such methodologies have been instrumental in identifying novel scaffolds with improved efficacy and reduced toxicity.

The dichloro substitution pattern on the aromatic ring is particularly noteworthy as it can influence both electronic properties and metabolic fate. Chlorine atoms are known to enhance lipophilicity while also serving as handles for further derivatization. This makes 2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane a versatile platform for generating libraries of analogs with tailored properties. For instance, replacing one or both chlorine atoms with other functional groups could alter the compound's solubility profile or interaction with biological targets.

Recent advancements in synthetic chemistry have made it possible to construct complex molecules like 2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient assembly of dioxane derivatives from readily available precursors. These synthetic strategies not only facilitate rapid exploration but also allow for modifications that can optimize pharmacokinetic parameters.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery programs. Compounds like 2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane, with their intricate molecular architecture, represent valuable contributions to this effort. By integrating such molecules into screening campaigns targeting various disease pathways—such as oncology or inflammatory disorders—scientists can uncover new therapeutic opportunities that might not be accessible through more conventional approaches.

In conclusion, 2-[2-(2,3-dichlorophenoxy)ethyl]-1,3-dioxane (CAS No. 1443338-24-6) stands out as a promising candidate for further pharmacological investigation due to its unique structural features and synthetic tractability. Its combination of a stable dioxane core, phenoxy group,and dichloro-substituted aromatic ring offers numerous possibilities for modulating biological activity. As research continues to uncover new applications for this class of compounds, 1443338-24-6 may play an important role in shaping future therapeutic strategies across multiple therapeutic areas.